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Compound of Interest

Ethyl 2-(benzylamino)-5-
Compound Name: o
bromonicotinate

Cat. No.: B1388417

CAS Number: 1186404-92-1[1][2][3]

This technical guide provides a summary of the available information on Ethyl 2-
(benzylamino)-5-bromonicotinate, a compound of interest to researchers, scientists, and
drug development professionals. While this molecule is available from commercial suppliers,
detailed experimental protocols and biological activity data are not extensively documented in
publicly available scientific literature.

Chemical and Physical Properties

Ethyl 2-(benzylamino)-5-bromonicotinate is a substituted nicotinic acid ester. Its key
chemical and physical properties, primarily sourced from computational predictions, are
summarized below.
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Property Value Source
Molecular Formula C1s5H15BrN20:2 PubChem[4], ChemicalBook[2]
Molecular Weight 335.2 g/mol PubChem([4], ChemicalBook[2]

ethyl 2-(benzylamino)-5-
IUPAC Name o PubChem[4]
bromopyridine-3-carboxylate

Melting Point 69-71 °C (predicted) ChemicalBook[2]
Boiling Point 405.2 + 45.0 °C (predicted) ChemicalBook|[2]
Density 1.436 + 0.06 g/cm3 (predicted) ChemicalBook[2]

CCOC(=0)C1=C(N=CC(=C1)B
SMILES PubChem[4]
NNCC2=CC=CC=C2

LAJSBYOMUXYWBO-
InChl Key PubChem[4]
UHFFFAOYSA-N

Synthesis

A specific, detailed experimental protocol for the synthesis of Ethyl 2-(benzylamino)-5-
bromonicotinate is not readily available in the reviewed literature. However, based on general
principles of organic chemistry and synthetic routes for analogous compounds, a plausible
synthetic pathway can be proposed. This typically involves the reaction of a di-substituted
pyridine with benzylamine.

A generalized workflow for the synthesis of similar amino-substituted nicotinic esters is
illustrated below. This diagram represents a logical chemical relationship and is not based on a
specific published experimental protocol for this compound.
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Starting Materials

Ethyl 2-chloro-5-bromonicotinate Benzylamine

Reaction

Nucleophilic Aromatic Substitution

Base (e.g., Et3N)
Solvent (e.g., DMF)
Heat

Product

Ethyl 2-(benzylamino)-5-bromonicotinate

Click to download full resolution via product page

Caption: Plausible synthetic route for Ethyl 2-(benzylamino)-5-bromonicotinate.

Experimental Protocols

Detailed experimental protocols for the synthesis or use of Ethyl 2-(benzylamino)-5-
bromonicotinate are not described in the currently available scientific literature. Researchers
interested in utilizing this compound would likely need to develop and optimize their own
protocols based on standard organic synthesis techniques for similar chemical transformations,
such as nucleophilic aromatic substitution.

Biological Activity and Signaling Pathways

There is no specific information available in the public domain regarding the biological activity
or the signaling pathways associated with Ethyl 2-(benzylamino)-5-bromonicotinate. While
related chemical structures, such as other brominated nicotinic acid derivatives, are mentioned
as intermediates in the synthesis of compounds with potential anti-inflammatory or anti-cancer
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properties, the biological profile of this specific molecule has not been characterized in the
reviewed literature[5].

The lack of published data suggests that Ethyl 2-(benzylamino)-5-bromonicotinate may be a
relatively novel compound or a chemical intermediate whose biological properties have not yet
been explored or disclosed. Professionals in drug development may consider this compound
as a scaffold for the synthesis of new chemical entities, which would then require extensive
biological screening to determine any potential therapeutic effects.

Conclusion

Ethyl 2-(benzylamino)-5-bromonicotinate (CAS No. 1186404-92-1) is a known chemical
compound with defined physical and chemical properties. However, there is a significant gap in
the publicly available scientific literature regarding its specific synthesis protocols, biological
activities, and potential applications in drug discovery and development. Further research
would be necessary to elucidate its pharmacological profile and its potential as a lead
compound or a key intermediate in the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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